Cas no 1012881-39-8 (2-tert-butyl-1,3-thiazole-5-carboxylic acid)

2-tert-butyl-1,3-thiazole-5-carboxylic acid structure
1012881-39-8 structure
Product Name:2-tert-butyl-1,3-thiazole-5-carboxylic acid
CAS No:1012881-39-8
MF:C8H11NO2S
MW:185.24344086647
CID:1069991
PubChem ID:19885529
Update Time:2025-04-20

2-tert-butyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyl-1,3-thiazole-4-carboxylic acid
    • 2-tert-butylthiazole-5-carboxylic acid
    • 2-tert-Butyl-1,3-thiazole-5-carboxylic acid
    • EN300-54936
    • AKOS008124334
    • 2-(1,1-Dimethylethyl)-5-thiazolecarboxylic acid
    • SCHEMBL4282035
    • 2-t-Butyl-1,3-thiazole-5-carboxylic acid
    • SY181791
    • 2-tert-Butyl-thiazole-5-carboxylic acid
    • Z385373284
    • CS-0254709
    • CPLKXVKTZZPNKP-UHFFFAOYSA-N
    • 2-(tert-Butyl)thiazole-5-carboxylic acid
    • AB01003586-01
    • AT18877
    • 1012881-39-8
    • DA-25637
    • DTXSID301242004
    • BS-13669
    • MFCD11208430
    • 2-tert-butyl-1,3-thiazole-5-carboxylic acid
    • Inchi: 1S/C8H11NO2S/c1-8(2,3)7-9-4-5(12-7)6(10)11/h4H,1-3H3,(H,10,11)
    • InChI Key: CPLKXVKTZZPNKP-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CN=C1C(C)(C)C

Computed Properties

  • Exact Mass: 185.05105g/mol
  • Monoisotopic Mass: 185.05105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 185.25g/mol
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.4Ų

2-tert-butyl-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B812083-10mg
2-tert-Butyl-1,3-thiazole-5-carboxylic Acid
1012881-39-8
10mg
$ 50.00 2022-06-06
TRC
B812083-50mg
2-tert-Butyl-1,3-thiazole-5-carboxylic Acid
1012881-39-8
50mg
$ 185.00 2022-06-06
TRC
B812083-100mg
2-tert-Butyl-1,3-thiazole-5-carboxylic Acid
1012881-39-8
100mg
$ 295.00 2022-06-06
Chemenu
CM315628-1g
2-(tert-Butyl)thiazole-4-carboxylic acid
1012881-39-8 95%
1g
$367 2021-08-18
Chemenu
CM315628-1g
2-(tert-Butyl)thiazole-4-carboxylic acid
1012881-39-8 95%
1g
$367 2022-12-29
Enamine
EN300-54936-0.05g
2-tert-butyl-1,3-thiazole-5-carboxylic acid
1012881-39-8 95%
0.05g
$174.0 2023-07-06
Enamine
EN300-54936-0.1g
2-tert-butyl-1,3-thiazole-5-carboxylic acid
1012881-39-8 95%
0.1g
$257.0 2023-07-06
Enamine
EN300-54936-0.25g
2-tert-butyl-1,3-thiazole-5-carboxylic acid
1012881-39-8 95%
0.25g
$367.0 2023-07-06
Enamine
EN300-54936-0.5g
2-tert-butyl-1,3-thiazole-5-carboxylic acid
1012881-39-8 95%
0.5g
$579.0 2023-07-06
Enamine
EN300-54936-1.0g
2-tert-butyl-1,3-thiazole-5-carboxylic acid
1012881-39-8 95%
1.0g
$743.0 2023-07-06
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.